molecular formula C8H15NO9S B1172296 Chromium alloy, base, Cr,C,Fe,N,Si (ferrochromium) CAS No. 11114-46-8

Chromium alloy, base, Cr,C,Fe,N,Si (ferrochromium)

Cat. No.: B1172296
CAS No.: 11114-46-8
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Preparation Methods

Synthetic Routes and Reaction Conditions: Ferrochromium is produced through the carbothermic reduction of chromite ore (FeO·Cr₂O₃) in an electric arc furnace. The process involves the following steps:

    Crushing and Grinding: The chromite ore is crushed and ground to liberate the chromite grains from the surrounding gangue material.

    The ground ore is mixed with a carbonaceous reducing agent, such as coke or coal, and heated in an electric arc furnace at temperatures around 2,800°C (5,070°F). The carbon reduces the chromite to form ferrochromium and carbon monoxide gas:

    Reduction:   \  

Properties

CAS No.

11114-46-8

Molecular Formula

C8H15NO9S

Molecular Weight

0

Origin of Product

United States

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